3-hydroxy-4-(4-methoxy-2-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H29N3O5
• Molecular Weight: 451.5 g/mol
• IUPAC Name: (4Z)-4-[hydroxy-(4-methoxy-2-methylphenyl)methylidene]-1-(3-morpholin-4-ylpropyl)-5-pyridin-3-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C25H29N3O5/c1-17-15-19(32-2)6-7-20(17)23(29)21-22(18-5-3-8-26-16-18)28(25(31)24(21)30)10-4-9-27-11-13-33-14-12-27/h3,5-8,15-16,22,29H,4,9-14H2,1-2H3/b23-21-
• InChI Key: DRSIDZJJUXTMBQ-LNVKXUELSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OC)/C(=C/2\C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CN=CC=C4)/O
• SMILES: CC1=C(C=CC(=C1)OC)C(=C2C(N(C(=O)C2=O)CCCN3CCOCC3)C4=CN=CC=C4)O

Description

3-hydroxy-4-(4-methoxy-2-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug design, and biological research. The compound is also known as HPP-4382 and belongs to the class of pyrrolone derivatives.

Mechanism of Action

The mechanism of action of 3-hydroxy-4-(4-methoxy-2-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it is believed to work by inhibiting specific enzymes and signaling pathways involved in cancer cell growth, inflammation, and oxidative stress.
Biochemical and Physiological Effects:
3-hydroxy-4-(4-methoxy-2-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to reduce inflammation by inhibiting the expression of pro-inflammatory cytokines and enzymes. Additionally, the compound has been found to protect neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 3-hydroxy-4-(4-methoxy-2-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its potential as a therapeutic agent for various diseases. It has shown promising results in preclinical studies and may be a viable option for further development as a drug. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for research on 3-hydroxy-4-(4-methoxy-2-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one. One direction is to further investigate its mechanism of action to optimize its use in various applications. Another direction is to study its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative diseases. Additionally, further studies on its pharmacokinetics and toxicity profiles are necessary to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 3-hydroxy-4-(4-methoxy-2-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one involves a multi-step process. The first step involves the reaction of 3-pyridinecarboxaldehyde and 4-methoxy-2-methylbenzoyl chloride in the presence of a base to form 4-methoxy-2-methyl-N-(3-pyridyl)benzamide. The second step involves the reaction of this intermediate with 3-(4-morpholinyl)propylamine to form 4-methoxy-2-methyl-N-(3-pyridyl)-N-(3-(4-morpholinyl)propyl)benzamide. The final step involves the reaction of this intermediate with 2,3-dihydro-1H-pyrrol-2-one to form 3-hydroxy-4-(4-methoxy-2-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one.

Scientific Research Applications

3-hydroxy-4-(4-methoxy-2-methylbenzoyl)-1-[3-(4-morpholinyl)propyl]-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has potential applications in various fields of scientific research. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its anti-inflammatory properties and has been found to be effective in reducing inflammation in various animal models. Additionally, the compound has been studied for its neuroprotective properties and has shown potential in protecting neurons from damage caused by oxidative stress.